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Compound of Interest

Compound Name: 1-Ethylpiperidine-4-carboxylic acid

Cat. No.: B145860

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethylpiperidine-4-carboxylic acid, with the CAS number 90204-94-7, is a substituted
piperidine derivative that serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds.[1] Its structural motif is of significant interest in medicinal
chemistry, particularly in the development of targeted therapies. This technical guide provides a
comprehensive overview of the available physicochemical data, proposed synthesis, potential
applications, and safety considerations for this compound.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Ethylpiperidine-4-carboxylic acid is
presented in the table below. It is important to note that some of these values are predicted and
should be confirmed by experimental data.
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Property Value Source

CAS Number 90204-94-7 [1][2]

Molecular Formula CsH1sNO:2 [1][2]

Molecular Weight 157.21 g/mol [11[2]

- _ 262.665 °C at 760 mmHg

Boiling Point )
(Predicted)

Density 1.067 g/cm3 (Predicted)

Melting Point Not available

pKa 4.04 £ 0.20 (Predicted)
1-Ethylisonipecotic Acid, 1-

Alternate Names Ethyl-4-piperidinecarboxylic [2]
Acid

Synthesis

While a specific, detailed experimental protocol for the synthesis of 1-Ethylpiperidine-4-
carboxylic acid is not readily available in the public domain, a plausible synthetic route can be
proposed based on standard organic chemistry transformations and literature precedents for
the synthesis of similar N-alkylated piperidine derivatives. A common approach involves the N-
alkylation of a piperidine-4-carboxylic acid ester, followed by hydrolysis of the ester to yield the
final carboxylic acid.

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process starting from ethyl isonipecotate (ethyl
piperidine-4-carboxylate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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